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Compound of Interest

Compound Name: D-Fructose-13C3

Cat. No.: B12377230 Get Quote

This guide provides essential safety and logistical information for the proper disposal of D-
Fructose-13C3, ensuring compliance and laboratory safety. The following procedures are

designed for researchers, scientists, and drug development professionals.

Safety and Handling Information
While D-Fructose-13C3 is not classified as a hazardous substance, proper laboratory hygiene

and safety practices are essential.[1] The data provided for this product is often that of the

corresponding unlabeled compound, D-Fructose.[2] It is important to note that this product is

not radioactive.[2]

Key Safety Data:
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Parameter Value Source

Physical State Solid, White Powder [3]

pH (1.8% Solution) 5-7 @ 25°C

Melting Point 103 - 105 °C

Stability Stable under normal conditions

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO2) upon

combustion

Personal Protective Equipment (PPE):

Protection Type Recommendation Source

Eye/Face Protection Safety glasses or goggles

Skin Protection Protective gloves

Respiratory Protection
NIOSH-approved respirator if

dust is generated

Hygiene Measures

Wash hands before breaks

and after handling. Avoid

eating, drinking, or smoking in

work areas.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of D-
Fructose-13C3.
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Non-Hazardous Waste Stream

Hazardous Waste Stream

Start: D-Fructose-13C3 Disposal

Is the material contaminated
with hazardous substances?

Package in a suitable,
well-sealed container.

No
Determine the hazard class

of the contaminant.

Yes

Label container clearly:
'D-Fructose-13C3, Non-Hazardous'

Dispose of as unused product via a
licensed professional waste disposal service.

Consult Safety Data Sheet (SDS)
and institutional guidelines.

Package in a designated hazardous
waste container.

Label container according to institutional
and regulatory guidelines for the specific hazard.

Arrange for pickup and disposal by a
certified hazardous waste contractor.

Click to download full resolution via product page

Caption: Disposal decision workflow for D-Fructose-13C3.
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Step-by-Step Disposal Protocol
This protocol provides detailed steps for the disposal of D-Fructose-13C3.

1. Waste Characterization:

Uncontaminated Material: If the D-Fructose-13C3 is in its pure form (unused or not mixed

with other chemicals), it is not considered hazardous waste.

Contaminated Material: If the D-Fructose-13C3 is mixed with solvents, reagents, or other

potentially hazardous materials, the entire mixture must be treated as hazardous waste, with

the classification determined by the most hazardous component.

2. Packaging and Labeling:

For Uncontaminated D-Fructose-13C3:

Place the material in a securely sealed, non-reactive container to prevent spillage or dust

formation.

Label the container clearly with the full chemical name: "D-Fructose-13C3".

Add the designation "Non-Hazardous Chemical Waste" to the label.

For Contaminated D-Fructose-13C3:

Select a waste container that is appropriate for the hazardous nature of the contaminants.

Transfer the waste mixture to the container, ensuring there is no chemical incompatibility.

Label the container in accordance with your institution's hazardous waste guidelines and

local regulations. The label must include all components of the mixture.

3. Storage and Disposal:

General Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.
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Disposal:

Do not dispose of D-Fructose-13C3 down the drain or in regular trash.

Arrange for waste collection through your institution's Environmental Health and Safety

(EHS) office or a contracted licensed professional waste disposal service.

Always follow federal, state, and local environmental control regulations for chemical

waste disposal.

Experimental Protocols Cited:

This document is a procedural guide and does not cite specific experimental protocols. The

disposal procedures are based on safety data sheets and general laboratory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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